Cas no 189815-81-4 (7-Methoxy-2-methylquinoline-4-carboxylic acid)

• Product Name: 7-Methoxy-2-methylquinoline-4-carboxylic acid
• CAS No: 189815-81-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD08691438
• CID: 1069657
• PubChem ID: 10775138
• Update Time: 2025-06-14

7-Methoxy-2-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2-methylquinoline-4-carboxylic acid
• 7-Methoxy-2-methyl-chinolin-4-carbonsaeure
• 7-methoxy-2-methyl-quinoline-4-carboxylic acid
• ALINDA 14616
• 7-methoxy-2-methylquinoline-4-carboxylic acid(SALTDATA: FREE)
• 7-Methoxy-2-methylquinoline-4-carboxylicacid
• BS-35832
• MFCD08691438
• 7-Methoxy-2-methyl-4-quinolinecarboxylic acid
• AKOS010212419
• CS-0336666
• 189815-81-4
• SB69299
• SCHEMBL26965977
• DTXSID90444737
• 4-Quinolinecarboxylic acid, 7-methoxy-2-methyl-

• MDL： MFCD08691438
• Inchi： 1S/C12H11NO3/c1-7-5-10(12(14)15)9-4-3-8(16-2)6-11(9)13-7/h3-6H,1-2H3,(H,14,15)
• InChI Key： LZTXZKFXJBYRGT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C(=O)O)C=C(C)N=C2C=1

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 382.13°C at 760 mmHg
• Flash Point: 184.906°C
• Refractive Index: 1.634
• PSA: 59.42000
• LogP: 2.25000

7-Methoxy-2-methylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Methoxy-2-methylquinoline-4-carboxylic acid

Research Brief on 7-Methoxy-2-methylquinoline-4-carboxylic acid (CAS: 189815-81-4): Recent Advances and Applications

7-Methoxy-2-methylquinoline-4-carboxylic acid (CAS: 189815-81-4) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 7-Methoxy-2-methylquinoline-4-carboxylic acid is its role as a building block for the synthesis of quinoline-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which showed promising activity against cancer cell lines. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in derivatives with enhanced binding affinity and reduced off-target effects.

In addition to its applications in oncology, recent research has also explored the anti-inflammatory properties of 7-Methoxy-2-methylquinoline-4-carboxylic acid. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis.

The synthesis of 7-Methoxy-2-methylquinoline-4-carboxylic acid has also seen methodological improvements in recent years. A 2023 study in Organic Process Research & Development described a scalable and cost-effective synthetic route using green chemistry principles. This approach not only improved the yield and purity of the compound but also reduced the environmental impact of its production, making it more attractive for industrial-scale applications.

Despite these promising developments, challenges remain in the clinical translation of 7-Methoxy-2-methylquinoline-4-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its pharmacological activities make it a compelling candidate for future drug development efforts.

In conclusion, 7-Methoxy-2-methylquinoline-4-carboxylic acid (CAS: 189815-81-4) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Continued research into its derivatives and mechanisms of action will likely uncover new opportunities for its application in the treatment of complex diseases. This brief underscores the importance of ongoing innovation in the synthesis and evaluation of quinoline-based compounds to meet unmet medical needs.